![molecular formula C25H21NO6S B2684061 methyl 4-(4-hydroxy-5-oxo-1-phenyl-3-tosyl-2,5-dihydro-1H-pyrrol-2-yl)benzoate CAS No. 1021227-85-9](/img/structure/B2684061.png)
methyl 4-(4-hydroxy-5-oxo-1-phenyl-3-tosyl-2,5-dihydro-1H-pyrrol-2-yl)benzoate
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Description
Methyl 4-(4-hydroxy-5-oxo-1-phenyl-3-tosyl-2,5-dihydro-1H-pyrrol-2-yl)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Inhibitory Activity on Enzymes
Studies have shown that derivatives similar to the compound , particularly those involving pyrrole and benzoate groups, have been explored for their inhibitory activity on specific enzymes. For example, compounds with 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives have been prepared and studied as inhibitors of glycolic acid oxidase, indicating potential applications in treating conditions like hyperoxaluria by reducing urinary oxalate levels (Rooney et al., 1983).
Photoluminescence and Mesomorphic Behavior
Research into the photoluminescence and mesomorphic behavior of related compounds, such as those incorporating 1,3,4-oxadiazole derivatives, suggests applications in materials science, specifically in the development of liquid crystal displays and photoluminescent materials. These compounds exhibit wide temperature ranges of mesomorphic behavior and strong fluorescence emission, which could be indicative of the potential utility of the compound in similar applications (Han et al., 2010).
Antimicrobial Evaluation
Another avenue of research is the antimicrobial evaluation of related pyrrole and benzoate derivatives. Studies have synthesized and tested compounds for antibacterial activity against gram-negative and gram-positive bacteria, providing a foundation for the potential antimicrobial application of "methyl 4-(4-hydroxy-5-oxo-1-phenyl-3-tosyl-2,5-dihydro-1H-pyrrol-2-yl)benzoate" in pharmaceuticals (Eldeab, 2019).
Electronic and Optical Properties
The electronic and optical properties of pyrrole derivatives have also been explored, suggesting potential applications in electronic devices and sensors. For example, the synthesis and characterisation of a pyrrole derivative bearing a Methyl Red azo dye demonstrated enhanced electrochromic properties, hinting at the potential of similar compounds for use in pH sensors or electrochromic devices (Almeida et al., 2017).
properties
IUPAC Name |
methyl 4-[4-hydroxy-3-(4-methylphenyl)sulfonyl-5-oxo-1-phenyl-2H-pyrrol-2-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO6S/c1-16-8-14-20(15-9-16)33(30,31)23-21(17-10-12-18(13-11-17)25(29)32-2)26(24(28)22(23)27)19-6-4-3-5-7-19/h3-15,21,27H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNEQEJJEVJNWEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)C(=O)OC)C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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